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Compound of Interest

Compound Name: Propyl Paraben-13C6

Cat. No.: B13842188 Get Quote

Essential Safety and Handling Guide for Propyl
Paraben-13C6
This guide provides immediate and essential safety and logistical information for handling

Propyl Paraben-13C6 in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure personal safety and proper

disposal. Propyl Paraben-13C6 is an isotopically labeled version of Propyl Paraben. The

safety precautions for both compounds are identical as the isotopic labeling does not alter the

chemical hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
Propyl Paraben-13C6 is considered a hazardous substance.[1] It can cause irritation to the

eyes, respiratory system, and skin.[1][2] Prolonged or repeated skin contact may lead to

sensitization.[1] It is also toxic to aquatic organisms and can have long-lasting adverse effects

on the aquatic environment.[1]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye/Face Protection

Safety goggles with side-

shields or safety glasses.[3][4]

[5]

To prevent eye irritation from

dust or splashes.[1][6]

Hand Protection

Impervious chemical-resistant

gloves (e.g., rubber gloves).[2]

[6]

To prevent skin contact,

irritation, and potential

sensitization.[1][2]

Skin and Body Protection
Protective clothing appropriate

for the risk of exposure.[4]
To minimize skin contact.

Respiratory Protection

NIOSH-approved respirator

with a particulate filter if dust is

generated.[4]

To prevent respiratory tract

irritation from inhaling dust.[1]

[2]

Chemical and Physical Properties
Understanding the physical and chemical properties of Propyl Paraben-13C6 is crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties of Propyl Paraben

Property Value

Appearance
Colorless crystals or white crystalline powder.[1]

[6][7]

Odor Odorless or faint aromatic odor.[6][7]

Melting Point 95 - 98 °C (203 - 208.4 °F).[6][7]

Boiling Point 301 °C (573.8 °F).[6]

Solubility
Slightly soluble in boiling water; soluble in

alcohol, ether, and acetone.[1]

Specific Gravity 1.28 (water=1).[1]

Vapor Density 6.3 (air=1).[1]
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Handling and Storage Procedures
Proper handling and storage are essential to minimize exposure and maintain the integrity of

the compound.

Operational Plan: Step-by-Step Handling Protocol

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[1][3]

Have an eyewash station and safety shower readily accessible.[4]

Don all required PPE as specified in Table 1.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Avoid generating dust during handling.[1][3] Use non-sparking tools for transfers.[6]

Ground and bond containers when transferring material to prevent static discharge.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

and strong acids.[3][5][6]

Protect from moisture and direct sunlight.[6] Recommended storage temperature is 4°C

for the neat compound.[2]

Emergency Procedures and First Aid
In case of accidental exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of fresh

running water for several minutes.[1][2] Remove

contact lenses if present and easy to do so.[2][8]

If irritation persists, seek medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected area with plenty of soap

and water.[2] If skin irritation occurs, get medical

advice.[4]

Inhalation

Remove the person to fresh air.[1][2] If breathing

is difficult, provide respiratory support. Seek

medical attention if symptoms persist.

Ingestion

Rinse mouth with water.[2][6] Do NOT induce

vomiting.[6] Give a glass of water to drink.[1]

Seek medical advice if feeling unwell.[8]

Spill and Disposal Plan
Proper containment and disposal are necessary to mitigate environmental contamination.

Spill Cleanup Protocol

Evacuate and Secure: Evacuate non-essential personnel from the spill area.[8] Remove all

sources of ignition.[3]

Containment: Wear appropriate PPE. Cover the spill with a plastic sheet to prevent

spreading.[3]

Cleanup: Use dry cleanup procedures to avoid generating dust.[1] Sweep or shovel the

material into a suitable, closed container for disposal.[3] Clean the contaminated surface

thoroughly.[3]

Disposal: Dispose of the spilled material and contaminated cleanup supplies as hazardous

waste.[1]
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Disposal Plan

Propyl Paraben-13C6 and its container must be disposed of as hazardous waste.[1]

Avoid release to the environment.[1]

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[6]

Safety and Handling Workflow
The following diagram illustrates the logical workflow for safely handling Propyl Paraben-
13C6.
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Contingency Plans

Start: Handling Propyl Paraben-13C6

1. Assess Hazards
- Irritant (Eyes, Skin, Respiratory)

- Skin Sensitizer
- Aquatic Toxin

2. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical Resistant Gloves
- Protective Clothing
- Respirator (if dust)

3. Prepare Workspace
- Well-ventilated area (Fume Hood)

- Eyewash & Safety Shower Accessible

4. Handle Compound
- Avoid dust generation

- Avoid contact
- Use non-sparking tools

5. Store Properly
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatibles

Exposure Event Spill Event

End of Procedure

Administer First Aid
(See Table 3) Follow Spill Protocol

6. Waste Disposal
- Dispose as hazardous waste

- Prevent environmental release

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Propyl Paraben-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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